Cas no 827577-01-5 (Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-)

Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]- structure
827577-01-5 structure
Product Name:Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-
CAS No:827577-01-5
MF:C21H17ClN2O4S
MW:428.888683080673
CID:683940
PubChem ID:24895114
Update Time:2025-04-19

Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[[[2-(3-chlorobenzoyl)phenyl]amino]sulfonyl]phenyl]-
    • N-[4-[[2-(3-chlorobenzoyl)phenyl]sulfamoyl]phenyl]acetamide
    • CHEMBL470693
    • DTXSID10647844
    • N-(4-{[2-(3-Chlorobenzoyl)phenyl]sulfamoyl}phenyl)acetamide
    • BDBM50242841
    • N-[4-({[2-(3-Chlorobenzoyl)phenyl]amino}sulfonyl)phenyl]-acetamide
    • 827577-01-5
    • Inchi: 1S/C21H17ClN2O4S/c1-14(25)23-17-9-11-18(12-10-17)29(27,28)24-20-8-3-2-7-19(20)21(26)15-5-4-6-16(22)13-15/h2-13,24H,1H3,(H,23,25)
    • InChI Key: AVEOUUKYCPBIQO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C1=CC=CC=C1NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O)=O

Computed Properties

  • Exact Mass: 428.0597559g/mol
  • Monoisotopic Mass: 428.0597559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 101Ų
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